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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

CAS No.: 2342575-77-1

Cat. No.: B15557119

Get Quote

17:0-16:1 PE-d5, also known as 1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-

phosphoethanolamine, is a deuterated synthetic lipid primarily used as an internal standard in

mass spectrometry-based lipidomics. The incorporation of five deuterium atoms (d5) on the

glycerol backbone provides a distinct mass shift, allowing it to be differentiated from its

endogenous, non-deuterated counterparts while maintaining nearly identical chemical and

physical properties. This ensures that it behaves similarly during sample extraction,

chromatographic separation, and ionization, making it an ideal tool for accurate quantification

of phosphatidylethanolamines (PEs).

Data Presentation: Physicochemical Properties

The quantitative data for 17:0-16:1 PE-d5 and its non-deuterated analogue are summarized

below. Properties for the non-deuterated version are computed predictions and provided for

reference.
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Property 17:0-16:1 PE-d5
17:0-16:1 PE
(Computed/Predict
ed)

Reference

Molecular Weight 709.00 g/mol ~703.97 g/mol [1]

Exact Mass 708.55 Da 703.52 Da

Molecular Formula C₃₈H₆₉D₅NO₈P C₃₈H₇₄NO₈P [1]

CAS Number 2342575-77-1 N/A [1]

Topological Polar

Surface Area
N/A 121.35 Å²

logP (Octanol-Water

Partition Coefficient)
N/A 9.8 - 10.4

Hydrogen Bond

Donors
N/A 2

Hydrogen Bond

Acceptors
N/A 8

Rotatable Bonds N/A 38

Application in Quantitative Lipidomics
The primary application of 17:0-16:1 PE-d5 is as an internal standard for the accurate

quantification of PE species in complex biological samples. It is a component of commercially

available internal standard mixtures, such as UltimateSPLASH™ ONE, which are designed for

comprehensive lipidomics workflows.[2][3]

The use of a deuterated internal standard is crucial for correcting variations that can occur

during the analytical process, including:

Sample Extraction: Compensates for incomplete or variable recovery of lipids from the

sample matrix.

Ionization Efficiency: Normalizes for fluctuations in signal intensity caused by ion

suppression or enhancement from matrix components in the mass spectrometer's source.[4]
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Chromatographic Separation: Accounts for minor shifts in retention time and ensures

accurate peak integration.

By adding a known amount of 17:0-16:1 PE-d5 to a sample at the beginning of the workflow,

the ratio of the endogenous analyte signal to the internal standard signal can be used to

calculate the precise concentration of the analyte.

Experimental Protocols
The following is a representative experimental protocol for the extraction of lipids from plasma

for quantitative analysis using an internal standard mixture containing 17:0-16:1 PE-d5. This

method is adapted from a modified Bligh-Dyer extraction procedure.

Objective: To extract total lipids from a plasma sample for quantitative analysis of

phosphatidylethanolamine species using LC-MS/MS.

Materials:

Plasma sample

UltimateSPLASH™ ONE internal standard (or equivalent containing 17:0-16:1 PE-d5)

13 x 100 mm glass screw-capped tubes

Methanol (LC-MS grade)

Dichloromethane (LC-MS grade)

Ultrapure water

Vortex mixer

Centrifuge

Procedure:

Sample Preparation:
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Pipette 10 µL of plasma into a 13 x 100 mm glass tube.

Add 990 µL of ultrapure water and place the tube on ice for 10 minutes.

Solvent Addition (Monophasic Mixture Creation):

Add 2.0 mL of methanol to the diluted plasma.

Add 0.9 mL of dichloromethane.

Vortex the tube thoroughly. The mixture should form a single phase. If two phases are

visible, add 50 µL of methanol and vortex again until a single phase is achieved.

Internal Standard Spiking:

Add 10 µL of the UltimateSPLASH™ ONE internal standard mixture.

Vortex the sample and let it sit at room temperature for 30 minutes to ensure equilibration

of the standard with the sample matrix.

Phase Separation (Biphasic Mixture Creation):

Add 1.0 mL of ultrapure water to the tube.

Add 0.9 mL of dichloromethane.

Vortex thoroughly to mix.

Centrifuge the tube to facilitate phase separation (e.g., 1000 x g for 10 minutes).

Lipid Extraction:

Two distinct phases will be present: an upper aqueous phase and a lower organic phase

containing the lipids.

Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a

new clean glass tube.

Sample Finalization:
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Dry the extracted lipid solution under a gentle stream of nitrogen.

Reconstitute the dried lipid film in a suitable solvent for LC-MS analysis (e.g., 100 µL of

Methanol/Dichloromethane 1:1, v/v).

The sample is now ready for injection into the LC-MS/MS system.
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1. Sample Preparation

2. Monophasic Mixture

3. Internal Standard Spiking

4. Biphasic Separation

5. Lipid Extraction

10 µL Plasma

Add 990 µL Water

Incubate on Ice (10 min)

Add 2.0 mL Methanol

Add 0.9 mL Dichloromethane

Vortex to Mix

Add 10 µL Internal Standard
(contains 17:0-16:1 PE-d5)

Incubate at RT (30 min)

Add 1.0 mL Water

Add 0.9 mL Dichloromethane

Vortex & Centrifuge

Collect Lower
Organic Phase

Dry Under Nitrogen

Reconstitute in Solvent

Ready for LC-MS/MS Analysis
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Lipid Extraction Workflow using an Internal Standard.
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Biological Pathways and Relevance
While 17:0-16:1 PE-d5 is a synthetic molecule, its non-deuterated counterpart is part of the

broader class of phosphatidylethanolamines, which are key components of cell membranes

and are involved in various critical cellular processes.[4][5] PEs are the second most abundant

phospholipid in mammalian cells, typically enriched in the inner leaflet of the plasma

membrane.[6]

Phosphatidylethanolamine Biosynthesis
There are two primary pathways for PE synthesis in eukaryotic cells: the CDP-Ethanolamine

(Kennedy) Pathway and the Phosphatidylserine Decarboxylase (PSD) Pathway.

The CDP-Ethanolamine (Kennedy) Pathway: This pathway occurs primarily in the

endoplasmic reticulum (ER). It utilizes dietary ethanolamine, which is phosphorylated,

converted to CDP-ethanolamine, and finally combined with diacylglycerol (DAG) to form PE.

The Phosphatidylserine Decarboxylase (PSD) Pathway: This pathway is located in the inner

mitochondrial membrane. It involves the decarboxylation of phosphatidylserine (PS), which is

synthesized in the ER and transported to the mitochondria, to produce PE.
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Major Phosphatidylethanolamine (PE) Biosynthesis Pathways.

Role in Cellular Signaling
The balance of different phospholipid classes is critical for proper cellular function. The ratio of

phosphatidylcholine (PC) to PE, for instance, has been shown to be a crucial factor in hepatic

insulin signaling. A lower PC/PE ratio is associated with improved insulin sensitivity in

hepatocytes.[7] This highlights that beyond their structural role, the relative abundance of PEs

can directly influence major metabolic signaling cascades. Although the specific signaling roles

of odd-chain fatty acid-containing PEs like 17:0-16:1 PE are less defined, their presence in
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organisms like Drosophila and changes in their levels during growth suggest they play distinct

biological roles that are an active area of research.[8]

Lower PC:PE ratio is associated with improved insulin signaling.
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Influence of the PC:PE Ratio on Insulin Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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